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Compound of Interest

Compound Name: N-Benzyl-5-bromopicolinamide

CAS No.: 951885-05-5

Cat. No.: B1294178

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the proposed initial characterization

of the novel compound, N-Benzyl-5-bromopicolinamide. Due to the limited publicly available

data on this specific molecule, this document outlines a standardized workflow for its synthesis,

purification, and preliminary physicochemical and biological assessment. The methodologies

described herein are based on established protocols for the characterization of new chemical

entities in a drug discovery context. This guide is intended to serve as a foundational resource

for researchers initiating studies on N-Benzyl-5-bromopicolinamide, facilitating a systematic

and thorough investigation of its properties.

Introduction
N-Benzyl-5-bromopicolinamide is a small molecule with potential applications in medicinal

chemistry and drug discovery. Its structure, featuring a picolinamide core, a benzyl group, and

a bromine substituent, suggests possible interactions with a range of biological targets. This

document details the essential steps for an initial yet thorough characterization of this
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compound, from its synthesis and purification to its analytical and preliminary biological

evaluation.

Physicochemical Properties
A summary of the key physicochemical properties for N-Benzyl-5-bromopicolinamide is

presented below. These values are critical for understanding the compound's behavior in

various experimental settings.

Property Value Method

Molecular Formula C₁₃H₁₁BrN₂O Mass Spectrometry

Molecular Weight 291.15 g/mol Mass Spectrometry

CAS Number 951885-05-5

Appearance White to off-white solid Visual Inspection

Melting Point To be determined
Differential Scanning

Calorimetry

Solubility
To be determined in various

solvents
HPLC-based method

Purity >95% HPLC, NMR

Synthesis and Purification
The synthesis of N-Benzyl-5-bromopicolinamide can be achieved through the amidation of 5-

bromopicolinic acid with benzylamine. A proposed synthetic route is outlined below.

Experimental Protocol: Synthesis
Reaction Setup: To a solution of 5-bromopicolinic acid (1.0 eq) in anhydrous

dichloromethane (DCM, 10 mL) under an inert atmosphere of nitrogen, add 1-

hydroxybenzotriazole (HOBt) (1.2 eq) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide

hydrochloride (EDC·HCl) (1.2 eq). Stir the mixture at room temperature for 30 minutes.

Addition of Amine: Add benzylamine (1.1 eq) to the reaction mixture.
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Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with

1 M HCl, saturated aqueous NaHCO₃, and brine.

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Experimental Protocol: Purification
Chromatography: Purify the crude product by flash column chromatography on silica gel

using a gradient of ethyl acetate in hexanes.

Recrystallization: Further purify the product by recrystallization from a suitable solvent

system (e.g., ethanol/water) to obtain N-Benzyl-5-bromopicolinamide as a solid.

Drying: Dry the purified solid under vacuum.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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